N-benzyl-7-[(2-chlorophenyl)methyl]-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C26H20ClN5O2
• Molecular Weight: 469.9 g/mol
• IUPAC Name: N-benzyl-7-[(2-chlorophenyl)methyl]-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C26H20ClN5O2/c27-21-11-5-4-10-18(21)16-32-23(28)19(25(33)29-15-17-8-2-1-3-9-17)14-20-24(32)30-22-12-6-7-13-31(22)26(20)34/h1-14,28H,15-16H2,(H,29,33)
• Standard InChI Key: CEJYNZYICACSAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC5=CC=CC=C5Cl

Introduction

N-benzyl-7-[(2-chlorophenyl)methyl]-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound belonging to the class of heterocyclic compounds. It features a tricyclic framework with nitrogen atoms, which contributes to its unique chemical properties and potential biological activities. This compound has garnered interest in various scientific fields, including medicinal chemistry and organic synthesis, due to its intricate structure and potential applications.

Biological Activities

While specific biological activities of this compound are not extensively documented, compounds within the triazatricyclo class are known for their diverse pharmacological properties. These can include antimicrobial, anticancer, and anti-inflammatory activities, depending on the specific structure and functional groups present.

Research Findings

Research on similar compounds suggests that modifications in structure can significantly affect their properties and biological activities. For instance, changes in the phenyl ring or the presence of different functional groups can alter the compound's interaction with biological targets.

Potential Applications

The potential applications of N-benzyl-7-[(2-chlorophenyl)methyl]-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide are vast, given its complex structure and potential biological activities. Further research is necessary to explore its full potential in therapeutic applications and other fields.